N-(4-cyanophenyl)-2-(3-oxo-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide

• IUPAC Name: N-(4-cyanophenyl)-2-(3-oxo-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)acetamide
• InChI: InChI=1S/C20H14N6O2/c21-12-14-6-8-16(9-7-14)22-19(27)13-25-20(28)26-18(24-25)11-10-17(23-26)15-4-2-1-3-5-15/h1-11H,13H2,(H,22,27)
• InChI Key: OLWSZDAYAHQCOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C(=NN(C3=O)CC(=O)NC4=CC=C(C=C4)C#N)C=C2
• Molecular Formula: C20H14N6O2
• Molecular Weight: 370.4 g/mol

Description

N-(4-cyanophenyl)-2-(3-oxo-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C20H14N6O2 and its molecular weight is 370.372. The purity is usually 95%.
BenchChem offers high-quality N-(4-cyanophenyl)-2-(3-oxo-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-cyanophenyl)-2-(3-oxo-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Asthma Agents

Compounds within the triazolo and pyridazine families have been investigated for their potential as mediator release inhibitors, which can be significant in the development of anti-asthma agents. The utilization of human basophil histamine release assays has identified certain aryl-substituted triazolopyrimidines as active compounds for inhibiting mediator release, an essential step in asthma pathogenesis. This research suggests a possible application of related compounds in designing new therapeutic agents for asthma treatment (Medwid et al., 1990).

Insecticidal Activities

The synthesis of various heterocycles, including those related to the triazolo and pyridazine families, has demonstrated potential insecticidal activities. Specifically, compounds have been assessed against the cotton leafworm, Spodoptera littoralis, indicating that the chemical framework of these compounds might be useful for developing new insecticides. This application underscores the relevance of such compounds in agricultural research and pest management strategies (Fadda et al., 2017).

Antiviral Properties

The antiviral activity of triazolopyridazine derivatives, especially against the hepatitis A virus (HAV), has been explored. Some synthesized derivatives have shown promising results in reducing virus count, indicating the potential application of these compounds in antiviral drug development. This highlights the importance of the triazolopyridazine scaffold in the search for new therapeutic agents against viral infections (Shamroukh & Ali, 2008).

Anticancer and Antimicrobial Activities

Research into the synthesis of antipyrine-based heterocycles, including triazolo[4,3-b]pyridazines, has shown that some of these compounds possess notable anticancer and antimicrobial activities. The evaluation of these compounds reveals their potential as therapeutic agents in treating cancer and microbial infections, providing a significant application area for chemical compounds within this family (Riyadh et al., 2013).